Cas no 137810-19-6 (2-fluoro-4-[4'-propyl-1,1'-bi(cyclohexyl)-4-yl]phenyl trifluoromethyl ether)
137810-19-6 structure
Product Name:2-fluoro-4-[4'-propyl-1,1'-bi(cyclohexyl)-4-yl]phenyl trifluoromethyl ether
CAS No:137810-19-6
MF:C22H30F4O
MW:386.466620922089
CID:1254773
PubChem ID:14985100
Update Time:2025-04-20
2-fluoro-4-[4'-propyl-1,1'-bi(cyclohexyl)-4-yl]phenyl trifluoromethyl ether Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-4-[4'-propyl-1,1'-bi(cyclohexyl)-4-yl]phenyl trifluoromethyl ether
- 2-Fluoro-<wbr>
- benzene, <wbr>
- LogP
- 3-HHB(F)-OCF3
- SCHEMBL8771358
- DTXSID501123919
- Rel-(1r,1's,4R,4'R)-4-(3-fluoro-4-(trifluoromethoxy)phenyl)-4'-propyl-1,1'-bi(cyclohexane)
- SCHEMBL3437359
- SCHEMBL8771352
- SCHEMBL8110570
- 2-Fluoro-4-[(trans,trans)-4a(2)-propyl[1,1a(2)-bicyclohexyl]-4-yl]-1-(trifluoromethoxy)benzene
- 137810-19-6
- [trans(trans)]-2-Fluoro-4-(4'-propyl[1,1'-bicyclohexyl]-4-yl)-1-(trifluoromethoxy)benzene
-
- Inchi: 1S/C22H30F4O/c1-2-3-15-4-6-16(7-5-15)17-8-10-18(11-9-17)19-12-13-21(20(23)14-19)27-22(24,25)26/h12-18H,2-11H2,1H3
- InChI Key: KDUUQRLPPVKDSR-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)C1CCC(CC1)C1CCC(CCC)CC1)OC(F)(F)F
Computed Properties
- Exact Mass: 386.2234
- Monoisotopic Mass: 386.22327822g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 436
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.5
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 1.106±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (1.0E-5 g/L) (25 ºC),
- PSA: 9.23
2-fluoro-4-[4'-propyl-1,1'-bi(cyclohexyl)-4-yl]phenyl trifluoromethyl ether Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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